N'-[4-chloro-1-(4-fluorophenyl)butylidene]-4-ethoxybenzenesulfonohydrazide

• IUPAC Name: N-[(Z)-[4-chloro-1-(4-fluorophenyl)butylidene]amino]-4-ethoxybenzenesulfonamide
• InChI: InChI=1S/C18H20ClFN2O3S/c1-2-25-16-9-11-17(12-10-16)26(23,24)22-21-18(4-3-13-19)14-5-7-15(20)8-6-14/h5-12,22H,2-4,13H2,1H3/b21-18-
• InChI Key: UFPCLIBBVLTSRN-UZYVYHOESA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)NN=C(CCCCl)C2=CC=C(C=C2)F
• Isomeric SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)N/N=C(/CCCCl)\C2=CC=C(C=C2)F
• Molecular Formula: C18H20ClFN2O3S
• Molecular Weight: 398.9 g/mol

Description

N'-[4-chloro-1-(4-fluorophenyl)butylidene]-4-ethoxybenzenesulfonohydrazide, also known as CCB or TAK-438, is a chemical compound with potential therapeutic properties. CCB belongs to the class of proton pump inhibitors (PPIs) and is used to treat acid-related disorders such as gastroesophageal reflux disease (GERD) and peptic ulcers.

Mechanism of Action

N'-[4-chloro-1-(4-fluorophenyl)butylidene]-4-ethoxybenzenesulfonohydrazide works by inhibiting the proton pump in the stomach, which reduces the production of acid. This leads to a decrease in the acidity of the stomach, which can help to relieve symptoms of acid-related disorders such as GERD and peptic ulcers.
Biochemical and Physiological Effects:
N'-[4-chloro-1-(4-fluorophenyl)butylidene]-4-ethoxybenzenesulfonohydrazide has been shown to have a number of biochemical and physiological effects. It can reduce the production of acid in the stomach, which can help to relieve symptoms of acid-related disorders. N'-[4-chloro-1-(4-fluorophenyl)butylidene]-4-ethoxybenzenesulfonohydrazide has also been shown to have anti-inflammatory and anti-tumor properties, which may have potential therapeutic applications. In addition, N'-[4-chloro-1-(4-fluorophenyl)butylidene]-4-ethoxybenzenesulfonohydrazide has been studied for its potential use in drug delivery systems.

Advantages and Limitations for Lab Experiments

N'-[4-chloro-1-(4-fluorophenyl)butylidene]-4-ethoxybenzenesulfonohydrazide has a number of advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized and purified. N'-[4-chloro-1-(4-fluorophenyl)butylidene]-4-ethoxybenzenesulfonohydrazide also has a well-defined mechanism of action, which makes it a useful tool for studying acid-related disorders. However, there are also some limitations to the use of N'-[4-chloro-1-(4-fluorophenyl)butylidene]-4-ethoxybenzenesulfonohydrazide in lab experiments. For example, it may not be suitable for studying the effects of other drugs on acid production in the stomach.

Future Directions

There are a number of future directions for research on N'-[4-chloro-1-(4-fluorophenyl)butylidene]-4-ethoxybenzenesulfonohydrazide. One area of research could be the development of new drug delivery systems using N'-[4-chloro-1-(4-fluorophenyl)butylidene]-4-ethoxybenzenesulfonohydrazide. Another area of research could be the investigation of N'-[4-chloro-1-(4-fluorophenyl)butylidene]-4-ethoxybenzenesulfonohydrazide's anti-inflammatory and anti-tumor properties for potential therapeutic applications. Additionally, further studies could be conducted to better understand the mechanism of action of N'-[4-chloro-1-(4-fluorophenyl)butylidene]-4-ethoxybenzenesulfonohydrazide and its effects on the body.

Scientific Research Applications

N'-[4-chloro-1-(4-fluorophenyl)butylidene]-4-ethoxybenzenesulfonohydrazide has been extensively studied for its potential therapeutic properties. It has been shown to be effective in treating acid-related disorders such as GERD and peptic ulcers. N'-[4-chloro-1-(4-fluorophenyl)butylidene]-4-ethoxybenzenesulfonohydrazide has also been investigated for its anti-inflammatory and anti-tumor properties. In addition, N'-[4-chloro-1-(4-fluorophenyl)butylidene]-4-ethoxybenzenesulfonohydrazide has been studied for its potential use in drug delivery systems.